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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B363895

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for the use of 8-Methylquinoline, offering procedural, step-by-step
guidance to ensure laboratory safety and proper management from operation to disposal.

Immediate Safety Concerns and First Aid

8-Methylquinoline is a compound that requires careful handling due to its potential health
hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory
irritation.[1][2][3][4] The vapor or mist can be irritating to the eyes, mucous membranes, and the
upper respiratory tract.[1][3][5] Furthermore, this compound may be absorbed through the skin.
[1][3][5] In case of exposure, the following first aid measures should be taken immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Continue rinsing and seek immediate medical attention.[2][3]

o Skin Contact: Remove all contaminated clothing and immediately wash the affected area
with plenty of soap and water.[2][3] If skin irritation occurs, get medical help.[1][2]

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.[1][2] If the person is not breathing, provide artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention if you feel unwell.[2]
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 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards.[2] Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.

Personal Protective Equipment (PPE) Protocol

To mitigate the risks associated with handling 8-Methylquinoline, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

PPE Category

Specification

Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields, or
tightly fitting safety goggles.[1]
A face shield may be required

for splash hazards.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves,
such as nitrile rubber, are
recommended.[2] For
prolonged contact, consider
double-gloving or using thicker

gloves.

Prevents skin contact, which
can lead to irritation and

absorption of the chemical.[1]

[3](5]

Body Protection

A flame-resistant lab coat
should be worn and kept fully
buttoned. For larger quantities,
a chemical-resistant apron

may be necessary.

Protects the skin from
accidental splashes and
contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a certified chemical fume hood.
[1] If engineering controls are
insufficient or if exposure limits
are exceeded, a NIOSH-
approved respirator with an
organic vapor cartridge is
required.[3][6]

Avoids the inhalation of vapors
or mists that can cause

respiratory tract irritation.[1][3]

[5]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 8-Methylquinoline is crucial for maintaining a safe
laboratory environment.

1. Pre-Operational Checks:

o Ensure that a current Safety Data Sheet (SDS) for 8-Methylquinoline is readily accessible.
« Verify that the chemical fume hood is functioning correctly.

 Inspect all PPE for integrity before use.

e Locate the nearest eyewash station and safety shower and confirm they are unobstructed.

2. Handling Procedure:

e Conduct all work with 8-Methylquinoline inside a certified chemical fume hood.[1]

o Wear the mandatory PPE as outlined in the table above.

» Avoid the formation of dust and aerosols.[1]

o Use spark-proof tools and explosion-proof equipment as the chemical is combustible.[1][3]
o Keep the container tightly closed when not in use.[1][2]

» Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1][2][4]

3. Post-Handling Procedures:

» Wipe down the work area with an appropriate solvent (e.g., 60-70% ethanol) followed by a
soap and water solution.[5]

e Properly remove and dispose of contaminated gloves and any other disposable PPE in a
designated hazardous waste container.[5]

e Wash hands and any exposed skin thoroughly.

o Store 8-Methylquinoline in a tightly closed container in a dry, cool, and well-ventilated
place, away from light and incompatible materials such as strong oxidizing agents and strong
acids.[1][4][5]

Disposal Plan

The disposal of 8-Methylquinoline and any contaminated materials must be handled as
hazardous waste.
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» Waste Collection: Collect all waste, including excess 8-Methylquinoline and any
contaminated materials (e.g., absorbent paper, gloves, pipette tips), in a dedicated, clearly
labeled, and sealed container.[1][5]

o Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "8-Methylquinoline."

o Storage: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company, in accordance with all local, state, and federal regulations.[1][2] Do not dispose of
8-Methylquinoline down the drain or in the regular trash.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 8-Methylquinoline. It is important to
note that specific occupational exposure limits (OELs) such as OSHA PELs or NIOSH RELs
have not been established for this compound.
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Property

Value

Molecular Formula

C10HON

Molecular Weight 143.18 g/mol [3]

Appearance Yellow liquid or oil[3]

Boiling Point 245 - 248 °C [ 473 - 478.4 °F[2]
Melting Point -80 °C /-112 °F[2]

Flash Point 104 °C [ 219.2 °F[2]

Density 1.050 g/mL[2]

Solubility Slightly soluble in water[1][4][5]

Occupational Exposure Limits

Not established

Glove Breakthrough Time

Specific data not readily available. Consult glove

manufacturer for detailed information.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 8-

Methylquinoline, from initial preparation to final disposal.
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Safe Handling Workflow for 8-Methylquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Handling of 8-Methylquinoline: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b363895#personal-protective-equipment-for-handling-
8-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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